3-(4-bromophenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic Acid
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Description
3-(4-bromophenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic Acid is a useful research compound. Its molecular formula is C11H9BrF3NO3 and its molecular weight is 340.096. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activity
The compound has been utilized in the synthesis of S-glycosyl and S-alkyl derivatives of 1,2,4-triazinone. These derivatives show significant in vitro anticancer activities against various cancer cell lines, highlighting the compound's potential in developing cytotoxic agents (Saad & Moustafa, 2011).
Structural Determination and Interactions
The compound forms part of molecular structures that are critical in scientific research, particularly in crystallography. The complexity of its derivatives, like 3-[5-(4-bromophenyl)-1-(4-sulfamoylphenyl)-1H-pyrazol-3-yl]propanoic acid, emphasizes the importance of single-crystal X-ray analysis for unambiguous structure determination, and the presence of Br...Br interactions in the structure highlights interesting molecular interaction features (Kumarasinghe, Hruby, & Nichol, 2009).
Oxidation Studies
It's also used in the study of oxidation of secondary alcohols, where its derivatives are oxidized by potassium tetraoxoferrate(VI) under basic conditions, producing ketones. This research provides insights into the reaction's kinetics and characteristics, such as enthalpies of activation and the reaction mechanism, which are valuable in chemical synthesis and understanding reaction dynamics (Norcross, Lewis, Gai, Noureldin, & Lee, 1997).
Application in Synthesis of Antifungal and Antibacterial Agents
Compounds derived from this acid are synthesized and have shown significant in vitro antibacterial and antifungal activities against a range of bacteria and fungi, marking its importance in pharmaceutical research and drug development (Sujatha, Shilpa, & Gani, 2019).
Properties
IUPAC Name |
3-(4-bromophenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrF3NO3/c12-7-3-1-6(2-4-7)8(5-9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIQSBWMNNDGWPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CC(=O)O)NC(=O)C(F)(F)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrF3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.